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Get Quote

The table below consolidates key data for 2-butoxyethyl oleate, which is essential for quality control during

production [1] [2] [3].

Property Value

CAS Number 109-39-7

Molecular Formula C₂₄H₄₆O₃

Molecular Weight 382.62 g/mol

Density 0.893 g/cm³

Boiling Point 462.5 °C at 760 mmHg

Flash Point 168.5 °C

Refractive Index n20/D 1.455 (lit.)

Potential Production Pathway: Esterification
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While a specific procedure for 2-butoxyethyl oleate is not detailed in the search results, it is commonly

produced via an acid-catalyzed esterification reaction between oleic acid and 2-butoxyethanol. A patent for

similar high-purity glycol esters confirms this general method is industrially relevant [4].
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Frequently Asked Questions & Troubleshooting

Based on the general production method, here are some anticipated issues and guidance.

Catalyst Selection & Reaction Efficiency

Q: What catalysts are suitable for this esterification? While specific catalysts for this compound are

not listed, strong acids like sulfuric acid (H₂SO₄) or para-toluenesulfonic acid (p-TsOH) are standard

for esterification. Solid acid catalysts (e.g., ion-exchange resins) could also be considered for easier

separation and potential reuse [4].

Q: The reaction yield is low. What could be the cause?

Water Removal: Esterification is an equilibrium reaction. Efficient removal of the water

byproduct is crucial to drive the reaction to completion. Using a Dean-Stark apparatus or a
molecular sieve can help.

Reactant Ratio: Using an excess of one reactant (typically 2-butoxyethanol, if it is more volatile
and can be removed later) can improve the conversion of the other.

Catalyst Deactivation: Moisture can deactivate acid catalysts. Ensure reactants are
anhydrous.
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Product Purity & Purification

Q: How can I achieve high-purity 2-butoxyethyl oleate as mentioned in patents? A patent for

glycol esters emphasizes advanced purification techniques like distillation using a dividing wall

column to efficiently separate the product from heavy and light impurities (unreacted starting

materials, byproducts, and colored bodies) in a single step, reducing energy consumption [4].

Q: The final product has an undesirable color. This is often due to the formation of "heavy

impurities" or decomposition products during the reaction. Lowering the reaction temperature,

reducing reaction time, or improving the purification process (as mentioned above) can mitigate this

[4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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